Cas no 554404-39-6 (3-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 3-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-N,N-diethylbenzene-1-sulfonamide
• CAS No: 554404-39-6
• MF: C₁₉H₂₂N₄O₂S₂
• MW: 402.533581256866
• CID: 3105206
• PubChem ID: 2346923
• Update Time: 2025-05-19

3-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• <br>3-(4-Benzyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-N,N-diethyl-benzenesulfonami de
• 3-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-N,N-diethylbenzene-1-sulfonamide
• 3-(4-benzyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)-N,N-diethylbenzenesulfonamide
• EXA40439
• SMR000368452
• C19H22N4O2S2
• Z56828975
• HMS2697D23
• CHEMBL1351468
• 554404-39-6
• 3-(4-Benzyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-N,N-diethyl-benzenesulfonamide
• MLS000775369
• AKOS000116425
• EN300-03356

• Inchi： 1S/C19H22N4O2S2/c1-3-22(4-2)27(24,25)17-12-8-11-16(13-17)18-20-21-19(26)23(18)14-15-9-6-5-7-10-15/h5-13H,3-4,14H2,1-2H3,(H,21,26)
• InChI Key： WMPUWDFLFMCTAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2=NNC(N2CC2C=CC=CC=2)=S)C=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 402.11841830Da
• Monoisotopic Mass: 402.11841830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-N,N-diethylbenzene-1-sulfonamide

3-(4-Benzyl-5-Sulfanyl-4H-1,2,4-Triazol-3-Yl)-N,N-Diethylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound 3-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-N,N-diethylbenzene-1-sulfonamide, identified by the CAS number 554404-39-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeting specific enzymes and pathways associated with diseases such as cancer and inflammatory disorders.

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further connected to a triazole moiety. The triazole ring contains a benzyl group and a sulfanyl (thioether) substituent, which contribute to its stability and reactivity. The presence of the sulfonamide group enhances the compound's solubility and bioavailability, making it an attractive candidate for therapeutic applications. Researchers have explored the influence of these structural elements on the compound's pharmacokinetic properties, revealing favorable absorption and distribution profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the formation of the triazole ring via a click reaction, followed by the introduction of the sulfonamide group. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical studies.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes, including kinases and proteases. Preclinical studies have shown that it exhibits selective activity against tumor cells while sparing normal cells, indicating its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases.

The development of this compound has also been supported by computational studies that predict its binding affinity to target proteins. Molecular docking simulations have revealed that the sulfonamide group plays a critical role in stabilizing interactions within the active site of target enzymes. Furthermore, pharmacophore modeling has provided insights into the structural requirements for optimal activity, guiding future optimization efforts.

Despite its promising profile, further research is required to fully elucidate the mechanism of action and long-term safety profile of this compound. Ongoing studies are focusing on optimizing its pharmacokinetic properties through structural modifications and formulation development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, 3-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-N,N-diethylbenzene-1-sulfonamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.